Cas no 1805130-10-2 (Ethyl 6-amino-3-methylpyridine-2-acetate)

• Product Name: Ethyl 6-amino-3-methylpyridine-2-acetate
• CAS No: 1805130-10-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 4899835
• Update Time: 2025-07-15

Ethyl 6-amino-3-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-amino-3-methylpyridine-2-acetate

• Inchi： 1S/C10H14N2O2/c1-3-14-10(13)6-8-7(2)4-5-9(11)12-8/h4-5H,3,6H2,1-2H3,(H2,11,12)
• InChI Key： KNOAHYULMLMXJB-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C)=CC=C(N)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 6-amino-3-methylpyridine-2-acetate

Recent Advances in the Synthesis and Applications of Ethyl 6-amino-3-methylpyridine-2-acetate (CAS: 1805130-10-2)

Ethyl 6-amino-3-methylpyridine-2-acetate (CAS: 1805130-10-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential future directions.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 6-amino-3-methylpyridine-2-acetate as a precursor for the synthesis of pyridine-based kinase inhibitors. The study demonstrated that this compound could be efficiently functionalized to yield potent inhibitors targeting specific cancer-related kinases. The researchers employed a multi-step synthetic route, starting from commercially available materials, and achieved a high yield of the target compound. The results underscored the compound's potential in oncology drug development.

Another significant application of Ethyl 6-amino-3-methylpyridine-2-acetate was reported in the field of antimicrobial agents. A study in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into novel heterocyclic scaffolds with broad-spectrum antibacterial activity. The synthesized derivatives exhibited promising activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity. This finding opens new avenues for addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of Ethyl 6-amino-3-methylpyridine-2-acetate to improve yield and purity. A paper in Organic Process Research & Development described a scalable and environmentally friendly synthesis route, utilizing catalytic methods to reduce waste and energy consumption. This approach not only enhances the compound's accessibility but also aligns with the principles of green chemistry.

Looking ahead, the versatility of Ethyl 6-amino-3-methylpyridine-2-acetate suggests its continued relevance in drug discovery and development. Ongoing research is exploring its potential in neurodegenerative diseases and inflammatory disorders, with preliminary results indicating promising therapeutic effects. As the demand for novel and effective treatments grows, this compound is likely to remain a focal point in medicinal chemistry research.

In conclusion, Ethyl 6-amino-3-methylpyridine-2-acetate (CAS: 1805130-10-2) represents a valuable building block in the synthesis of diverse bioactive molecules. Its applications span multiple therapeutic areas, and recent studies have further elucidated its potential. Continued research and development efforts are expected to unlock new opportunities for this compound, reinforcing its importance in the field of chemical biology and pharmaceutical sciences.